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IKK16 IKK16
Brand Name: Vulcanchem
CAS No.: 1186195-62-9
VCID: VC0104343
InChI: InChI=1S/C28H29N5OS.ClH/c34-27(33-17-12-23(13-18-33)32-15-3-4-16-32)20-7-9-22(10-8-20)30-28-29-14-11-24(31-28)26-19-21-5-1-2-6-25(21)35-26;/h1-2,5-11,14,19,23H,3-4,12-13,15-18H2,(H,29,30,31);1H
SMILES: C1CCN(C1)C2CCN(CC2)C(=O)C3=CC=C(C=C3)NC4=NC=CC(=N4)C5=CC6=CC=CC=C6S5.Cl
Molecular Formula: C28H30ClN5OS
Molecular Weight: 520.092

IKK16

CAS No.: 1186195-62-9

Reference Standards

VCID: VC0104343

Molecular Formula: C28H30ClN5OS

Molecular Weight: 520.092

IKK16 - 1186195-62-9

CAS No. 1186195-62-9
Product Name IKK16
Molecular Formula C28H30ClN5OS
Molecular Weight 520.092
IUPAC Name [4-[[4-(1-benzothiophen-2-yl)pyrimidin-2-yl]amino]phenyl]-(4-pyrrolidin-1-ylpiperidin-1-yl)methanone;hydrochloride
Standard InChI InChI=1S/C28H29N5OS.ClH/c34-27(33-17-12-23(13-18-33)32-15-3-4-16-32)20-7-9-22(10-8-20)30-28-29-14-11-24(31-28)26-19-21-5-1-2-6-25(21)35-26;/h1-2,5-11,14,19,23H,3-4,12-13,15-18H2,(H,29,30,31);1H
Standard InChIKey XFVDIVQCZWDBCW-UHFFFAOYSA-N
SMILES C1CCN(C1)C2CCN(CC2)C(=O)C3=CC=C(C=C3)NC4=NC=CC(=N4)C5=CC6=CC=CC=C6S5.Cl
Appearance Assay:≥98%A crystalline solid
Synonyms [4-[(4-Benzo[b]thien-2-yl-2-pyrimidinyl)amino]phenyl][4-(1-pyrrolidinyl)-1-piperidinyl]-methanone Hydrochloride;
PubChem Compound 56972179
Last Modified Dec 03 2021
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